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Compound of Interest

Compound Name:
4,4'-Dihydroxy-2,6-

dimethoxydihydrochalcone

Cat. No.: B3028045 Get Quote

Essential Safety and Handling Guide for 4,4'-
Dihydroxy-2,6-dimethoxydihydrochalcone
This guide provides immediate, essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone (CAS No: 151752-08-8).[1] The following procedures are

designed to ensure safe laboratory operations and minimize risks.

Immediate Safety Profile
4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone is classified as harmful if swallowed and very

toxic to aquatic life with long-lasting effects.[1] Adherence to proper personal protective

equipment (PPE) protocols and handling procedures is critical.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the most critical step in safely handling this compound.

Engineering controls, such as ensuring adequate ventilation and providing accessible safety

showers and eye wash stations, should also be in place.[1]
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Equipment Type
Specification &
Recommendation

Source

Eye Protection
Safety goggles equipped with

side-shields.
[1]

Hand Protection

Chemical-resistant protective

gloves (e.g., Butyl rubber,

Neoprene).

[1][2]

Body Protection
Impervious clothing or a lab

coat to prevent skin contact.
[1]

Respiratory Protection

A suitable respirator should be

used if dust or aerosols are

generated.

[1]

Operational and Disposal Plans
Follow these step-by-step procedures for handling, storage, spill management, and disposal.

Safe Handling and Storage Protocol
Handling:

Avoid all personal contact, including inhalation and contact with eyes and skin.[1]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the designated work area.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Storage:

Keep the container tightly sealed.[1]
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Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[1]

For long-term stability, store the compound as a powder at -20°C or in a solvent at -80°C.

[1]

Spill Response Protocol
Evacuate: Ensure the immediate area of the spill is clear of all personnel.

Ventilate: Ensure the area is well-ventilated.

Equip: Put on full personal protective equipment (PPE), including a respirator, before re-

entering the area.[1]

Contain: For liquid spills, absorb the solution with a finely-powdered, liquid-binding material

such as diatomite or universal binders.[1] For solid spills, carefully sweep or shovel the

material into a suitable container for disposal, avoiding dust formation.[3]

Decontaminate: Scrub all surfaces and contaminated equipment with alcohol.[1]

Dispose: Place all contaminated materials into a sealed container for proper disposal

according to regulations.[1]

Waste Disposal Plan
Collection: Collect all waste material, including unused product and contaminated items

(e.g., gloves, absorbent material), in a designated, sealed, and clearly labeled container.

Disposal: Dispose of the contents and the container at an approved waste disposal plant.[1]

Do not allow the product to be released into the environment, drains, or water courses.[1]

First Aid Measures
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Exposure Route Immediate Action Source

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, holding

eyelids apart. Remove contact

lenses if present. Seek prompt

medical attention.

[1][4]

Skin Contact

Rinse skin thoroughly with

large amounts of water.

Remove all contaminated

clothing and shoes. Seek

medical attention.

[1][4]

Inhalation

Move the person to fresh air

immediately. If breathing is

difficult, provide respiratory

support (CPR if necessary,

avoiding mouth-to-mouth).

[1][4]

Ingestion

Wash out the mouth with

water. Do NOT induce

vomiting. Call a physician or

Poison Control Center

immediately.

[1][4]

Experimental Information and Protocols
While specific experimental protocols for 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone are

not detailed in the provided results, related chalcone derivatives have been studied for their

biological activity, particularly in cancer research. These studies often involve assessing effects

on cell signaling pathways.

Chemical and Physical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://dcchemicals.com/msds/MSDS_DC45337.html
https://file.medchemexpress.com/batch_PDF/HY-N8184/4-4-Dihydroxy-2-6-dimethoxydihydrochalcone-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC45337.html
https://file.medchemexpress.com/batch_PDF/HY-N8184/4-4-Dihydroxy-2-6-dimethoxydihydrochalcone-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC45337.html
https://file.medchemexpress.com/batch_PDF/HY-N8184/4-4-Dihydroxy-2-6-dimethoxydihydrochalcone-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC45337.html
https://file.medchemexpress.com/batch_PDF/HY-N8184/4-4-Dihydroxy-2-6-dimethoxydihydrochalcone-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b3028045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₇H₁₈O₅ [1][5]

Molecular Weight 302.32 g/mol [1][5]

CAS Number 151752-08-8 [1][4]

Appearance Solid Crystalline [3]

Biological Activity and Signaling
Chalcone derivatives have been shown to suppress cancer cell proliferation and induce

apoptosis, often through modulation of the PI3K/Akt/mTOR signaling pathway.[6][7][8] This

pathway is a critical regulator of cell growth, survival, and metabolism. Inhibition of this pathway

by compounds like chalcones can lead to programmed cell death in cancer cells.
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Inhibits
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1. Prepare Stock Solution
(e.g., in DMSO)

3. Compound Treatment
(Incubate cells with varying

concentrations of the chalcone)

2. Cell Culture
(e.g., Seeding cancer cells

in 96-well plates)

4. Assess Cell Viability
(e.g., MTT or CCK-8 Assay)

5. Determine IC50 Value
(Concentration for 50%

inhibition)

6. Apoptosis Analysis
(e.g., Flow Cytometry,

Hoechst Staining)

7. Western Blot Analysis
(Probe for pathway proteins
like Akt, mTOR, Caspase-3)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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